6,8-dichloro-N-(4-(morpholinosulfonyl)phenyl)-2-oxo-2H-chromene-3-carboxamide
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Description
6,8-dichloro-N-(4-(morpholinosulfonyl)phenyl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C20H16Cl2N2O6S and its molecular weight is 483.32. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Modification
The synthesis of chromene derivatives has been explored through various chemical reactions, demonstrating the compound's versatility as a scaffold for further chemical modification. For example, the reaction of tetrahydrobenzo[b]thiophene derivatives under microwave irradiation has been studied to yield carboxamide derivatives, showcasing the potential for rapid synthesis techniques (A. A. Abdalha et al., 2011). Similarly, reactions involving phosphoruspentasulfide, morpholine, and various nucleophiles have been utilized to create a diverse range of chromene and pyrimidine derivatives, highlighting the chemical flexibility of these structures (D. J. Collins et al., 2000).
Potential Applications
Chromene derivatives have shown promise in a variety of applications, particularly in the development of pharmaceuticals. For instance, studies on the crystal structures of N-(4-halophenyl)-4-oxo-4H-chromene-3-carboxamides have provided valuable insights into the molecular configurations that could be crucial for drug design (L. Gomes et al., 2015). Moreover, the exploration of chromene-based compounds as potential antimicrobial agents indicates a broad spectrum of bioactivity that could be harnessed for therapeutic purposes (N. Desai et al., 2011).
Structural and Activity Studies
The detailed structural analysis and activity studies of chromene derivatives, such as the synthesis and antitumor activity of specific carboxamide compounds, underscore the importance of chromene scaffolds in medicinal chemistry (X. Ji et al., 2018). These studies provide a foundation for understanding the interactions between chromene derivatives and biological targets, paving the way for the development of novel therapeutics.
Properties
IUPAC Name |
6,8-dichloro-N-(4-morpholin-4-ylsulfonylphenyl)-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16Cl2N2O6S/c21-13-9-12-10-16(20(26)30-18(12)17(22)11-13)19(25)23-14-1-3-15(4-2-14)31(27,28)24-5-7-29-8-6-24/h1-4,9-11H,5-8H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLZRQWITKDRGAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC4=CC(=CC(=C4OC3=O)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16Cl2N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.